N-(4-acetamido-6-oxo-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide

• IUPAC Name: N-[4-acetamido-6-oxo-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1H-pyrimidin-5-yl]-4-fluorobenzamide
• InChI: InChI=1S/C20H22FN5O4S/c1-12(27)22-17-16(23-18(29)13-5-7-14(21)8-6-13)19(30)25-20(24-17)31-11-15(28)26-9-3-2-4-10-26/h5-8H,2-4,9-11H2,1H3,(H,23,29)(H2,22,24,25,27,30)
• InChI Key: JKKGZKSGDLCLPD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C(=O)NC(=N1)SCC(=O)N2CCCCC2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H22FN5O4S
• Molecular Weight: 447.5 g/mol
• CAS No.: 872608-75-8

Description

N-(4-acetamido-6-oxo-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C20H22FN5O4S and its molecular weight is 447.49. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Molecular Design Research in the field of chemical synthesis and molecular design often explores complex compounds with potential biological or material applications. For example, the study of three-component reactions of tautomeric amidines with pentanedione has led to the formation of pyrimidine and piperidone derivatives, elucidating novel pathways for synthesizing compounds that could be structurally or functionally related to the compound (Klimova et al., 2013). Such research provides a foundation for understanding how complex molecules can be constructed and manipulated for desired properties.

Anticancer Activity Compounds with structural features similar to the one mentioned may also be investigated for their potential anticancer activity. For instance, derivatives of fluoro-substituted benzo[b]pyran have been studied for their anti-lung cancer activity, demonstrating how chemical modifications can impact biological efficacy (Hammam et al., 2005). Research in this area aims to discover novel therapeutic agents by exploring the bioactivity of synthetic compounds.

Antimicrobial and Anti-inflammatory Applications The synthesis and appraisal of substituted 2-aminobenzothiazoles derivatives, as well as their antimicrobial study, highlight the potential of complex compounds to serve as new antimicrobial agents (Anuse et al., 2019). Similarly, novel benzodifuranyl derivatives have been synthesized for anti-inflammatory and analgesic applications, showcasing the diverse therapeutic potential of such molecules (Abu‐Hashem et al., 2020). These studies demonstrate how chemical innovation can lead to the development of new treatments for infectious and inflammatory diseases.